4-(2-Hydroxyethylsulfanyl)-3-nitrobenzenesulfonamide

• CAS No.: 108966-58-1
• Molecular Formula: C8H10N2O5S2
• Molecular Weight: 278.3 g/mol
• IUPAC Name: 4-(2-hydroxyethylsulfanyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C8H10N2O5S2/c9-17(14,15)6-1-2-8(16-4-3-11)7(5-6)10(12)13/h1-2,5,11H,3-4H2,(H2,9,14,15)
• InChI Key: UXGFMDKHLGDQJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)N)[N+](=O)[O-])SCCO

Description

4-(2-Hydroxyethylsulfanyl)-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C8H10N2O5S2 and its molecular weight is 278.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-mercaptoethanol (1.66 g, 0.02 mol), anhydrous sodium acetate (2 g) and 4-chloro-3-nitrobenzenesulfonamide (2.37 g, 0.01 mol) was heated on the steam bath for about 5 hours. The reaction mixture was diluted with water, acidified with 6N hydrochloric acid and cooled. Filtration and drying gave 2.11 g of a yellow solid that was recrystallized from ethyl acetate, m.p. 150°-152° C.